Cas no 89840-76-6 (3-nitro-N,N-dipropylbenzene-1-sulfonamide)

• Product Name: 3-nitro-N,N-dipropylbenzene-1-sulfonamide
• CAS No: 89840-76-6
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 587507
• PubChem ID: 540793
• Update Time: 2025-04-19

3-nitro-N,N-dipropylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-nitro-N,N-dipropyl-
• 3-nitro-N,N-dipropylbenzenesulfonamide
• SR-01000510219-1
• SR-01000510219
• 89840-76-6
• DTXSID70337259
• VDXRCDGJYBNCSP-UHFFFAOYSA-N
• AKOS001701818
• 3-nitro-N,N-dipropylbenzene-1-sulfonamide
• VU0488902-1
• F1058-0139
• Z45524715

• MDL： MFCD00745324
• Inchi： 1S/C12H18N2O4S/c1-3-8-13(9-4-2)19(17,18)12-7-5-6-11(10-12)14(15)16/h5-7,10H,3-4,8-9H2,1-2H3
• InChI Key： VDXRCDGJYBNCSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.6Ų